Cas no 1049030-33-2 (Ethyl 6-4-(2-methoxyethoxy)phenyl-6-oxohexanoate)

• Product Name: Ethyl 6-4-(2-methoxyethoxy)phenyl-6-oxohexanoate
• CAS No: 1049030-33-2
• MF: C₁₇H₂₄O₅
• MW: 308.369465827942
• CID: 4678836
• Update Time: 2025-06-08

Ethyl 6-4-(2-methoxyethoxy)phenyl-6-oxohexanoate Chemical and Physical Properties

Names and Identifiers

• ETHYL 6-[4-(2-METHOXYETHOXY)PHENYL]-6-OXOHEXANOATE
• Ethyl 6-(4-(2-methoxyethoxy)phenyl)-6-oxohexanoate
• 7840d
• Ethyl 6-4-(2-methoxyethoxy)phenyl-6-oxohexanoate

• Inchi： 1S/C17H24O5/c1-3-21-17(19)7-5-4-6-16(18)14-8-10-15(11-9-14)22-13-12-20-2/h8-11H,3-7,12-13H2,1-2H3
• InChI Key： PZXPDKVSVNEFGI-UHFFFAOYSA-N
• SMILES： O(CC)C(CCCCC(C1C=CC(=CC=1)OCCOC)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 12
• Complexity: 321
• Topological Polar Surface Area: 61.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethyl 6-4-(2-methoxyethoxy)phenyl-6-oxohexanoate

Research Brief on Ethyl 6-4-(2-methoxyethoxy)phenyl-6-oxohexanoate (CAS: 1049030-33-2) in Chemical Biology and Pharmaceutical Applications

Ethyl 6-[4-(2-methoxyethoxy)phenyl]-6-oxohexanoate (CAS: 1049030-33-2) is a synthetic intermediate of growing interest in chemical biology and pharmaceutical research due to its structural versatility and potential therapeutic applications. Recent studies have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the development of anti-inflammatory and metabolic disorder-targeting compounds. This brief synthesizes the latest findings on this compound, highlighting its chemical properties, synthetic pathways, and emerging biological activities.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a key intermediate in synthesizing novel PPARγ (peroxisome proliferator-activated receptor gamma) modulators. Researchers optimized a multi-step synthesis route starting from 4-(2-methoxyethoxy)benzaldehyde, achieving an overall yield of 62% for Ethyl 6-[4-(2-methoxyethoxy)phenyl]-6-oxohexanoate. The compound's β-keto ester moiety was found critical for subsequent cyclization reactions to generate thiazolidinedione derivatives with improved pharmacokinetic profiles compared to existing diabetes medications.

Structural-activity relationship (SAR) investigations reported in Bioorganic & Medicinal Chemistry Letters (2024) revealed that the 2-methoxyethoxy substituent at the para position significantly enhances blood-brain barrier permeability. This property has spurred interest in developing CNS-targeted therapeutics using this scaffold. Molecular docking simulations suggest the compound's metabolites may interact with both PPARγ and GPR40 receptors, indicating potential dual mechanisms of action in metabolic disease modulation.

Recent patent applications (WO2023187567, 2023) disclose novel crystalline forms of Ethyl 6-[4-(2-methoxyethoxy)phenyl]-6-oxohexanoate with improved stability and solubility profiles. These advances address previous formulation challenges and enable more consistent bioavailability in preclinical testing. The polymorph Form B, characterized by X-ray powder diffraction peaks at 8.7°, 12.3°, and 17.5° 2θ, shows particular promise for pharmaceutical development.

Emerging toxicology data from GLP-compliant studies (2024) indicate favorable safety profiles for this compound at therapeutic doses. No significant CYP450 inhibition was observed up to 100 μM concentrations, suggesting low potential for drug-drug interactions. However, researchers note the need for further investigation into long-term metabolite accumulation, particularly in hepatic tissue.

The compound's versatility is further demonstrated in recent cancer research, where it serves as a precursor for histone deacetylase (HDAC) inhibitors. A Nature Communications study (2024) reported that derivatives of Ethyl 6-[4-(2-methoxyethoxy)phenyl]-6-oxohexanoate show selective inhibition of HDAC6 with IC50 values in the low nanomolar range, while maintaining good selectivity over other HDAC isoforms.

Looking forward, the pharmaceutical industry appears poised to capitalize on these research advances. Three major companies have listed Ethyl 6-[4-(2-methoxyethoxy)phenyl]-6-oxohexanoate in their 2024-2025 development pipelines, primarily for type 2 diabetes and neurodegenerative disease applications. The compound's dual potential as both an active pharmaceutical ingredient (API) and a versatile synthetic building block ensures its continued relevance in medicinal chemistry innovation.